9H-Carbazole-9-carboxylic acid, 1,1-dimethylethyl ester

• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: tert-butyl carbazole-9-carboxylate
• InChI: InChI=1S/C17H17NO2/c1-17(2,3)20-16(19)18-14-10-6-4-8-12(14)13-9-5-7-11-15(13)18/h4-11H,1-3H3
• InChI Key: JOIWBKKEHBOENG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=CC=CC=C2C3=CC=CC=C31
• CAS No.: 426826-76-8

Description

9H-Carbazole-9-carboxylic acid, 1,1-dimethylethyl ester is a chemical compound with the molecular formula C17H17NO2 and a molecular weight of 267.32 g/mol . It is a derivative of carbazole, a heterocyclic aromatic organic compound. This compound is known for its unique structural properties and is used in various scientific research applications.

Preparation Methods

The synthesis of 9H-Carbazole-9-carboxylic acid, 1,1-dimethylethyl ester typically involves the esterification of 9H-carbazole-9-carboxylic acid with tert-butyl alcohol. The reaction is usually catalyzed by an acid such as sulfuric acid or a base like sodium hydroxide. The reaction conditions often include heating the mixture under reflux to facilitate the esterification process .

Industrial production methods may involve more advanced techniques such as microwave-assisted synthesis, which can significantly reduce reaction times and improve yields .

Chemical Reactions Analysis

9H-Carbazole-9-carboxylic acid, 1,1-dimethylethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carbazole derivatives.

Reduction: Reduction reactions can convert it into different carbazole-based compounds.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups, leading to the formation of new derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reagents and conditions used.

Scientific Research Applications

9H-Carbazole-9-carboxylic acid, 1,1-dimethylethyl ester has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex carbazole derivatives.

Biology: Researchers study its interactions with biological molecules to understand its potential biological activities.

Medicine: It is investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: This compound is used in the production of organic light-emitting diodes (OLEDs) and other electronic materials

Comparison with Similar Compounds

9H-Carbazole-9-carboxylic acid, 1,1-dimethylethyl ester can be compared with other carbazole derivatives such as:

9H-Carbazole-9-ethanol: Similar in structure but with an ethanol group instead of a carboxylic acid ester.

2,3-Dimethoxy-9H-carbazole: Contains methoxy groups, which can alter its chemical properties and reactivity.

3,6-Dichloro-9H-carbazole: Chlorine atoms in the structure can significantly change its reactivity and applications.

The uniqueness of this compound lies in its specific ester functional group, which imparts distinct chemical properties and reactivity compared to other carbazole derivatives.